![molecular formula C23H22N4OS B2626063 3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole CAS No. 1114915-04-6](/img/structure/B2626063.png)
3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H22N4OS and its molecular weight is 402.52. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Heterocyclic Derivatives
A significant focus is on the synthesis and characterization of mono- and bicyclic heterocyclic derivatives that contain 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings. These compounds exhibit a variety of biological activities, showcasing the importance of 1,2,4-oxadiazole derivatives in medicinal chemistry. For example, the synthesis of new N- and S-substituted 1,3,4-oxadiazole derivatives demonstrates the versatility of these compounds in generating biologically active molecules (El‐Sayed et al., 2008).
Antimicrobial and Antitumor Activities
Research has also been directed towards the antimicrobial and antitumor activities of pyridazinone derivatives containing the 1,3,4-thiadiazole moiety. This includes the synthesis of novel pyridazinone derivatives and their preliminary biological evaluation for plant growth stimulant activity and potential anticancer properties. Such studies highlight the role of 1,2,4-oxadiazole derivatives in the development of new therapeutic agents (Yengoyan et al., 2018).
Novel Drug Design and Synthesis
Further, the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents illustrates the continuous search for new drug candidates within this chemical framework. The incorporation of the tetrahydropyridine moiety alongside 1,3,4-oxadiazole derivatives is explored for enhancing biological activity, showing the compounds' versatility in drug design and synthesis (Redda & Gangapuram, 2007).
Antifungal and Anti-protozoal Properties
Moreover, the synthesis and fungicidal activity of pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles, alongside their evaluation through 3D-QSAR studies, suggest their potential in addressing agricultural issues related to fungal infections. These studies contribute to understanding the structure-activity relationship, aiding in the design of more effective fungicidal compounds (Zou et al., 2002).
properties
IUPAC Name |
3-(3,4-dimethylphenyl)-5-[[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4OS/c1-4-17-6-9-18(10-7-17)20-11-12-22(26-25-20)29-14-21-24-23(27-28-21)19-8-5-15(2)16(3)13-19/h5-13H,4,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUNGZSDKGOZHFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethylphenyl)-5-(((6-(4-ethylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.